Cas no 1888759-80-5 (1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)-)

• Product Name: 1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)-
• CAS No: 1888759-80-5
• MF: C₁₂H₁₃FN₄
• MW: 232.256825208664
• CID: 5295873
• Update Time: 2025-10-29

1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)-

• Inchi： 1S/C12H13FN4/c13-10-3-1-9(2-4-10)12-8-15-16-17(12)11-5-6-14-7-11/h1-4,8,11,14H,5-7H2
• InChI Key： OLOXLBRPHILTPT-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C(C2=CC=C(F)C=C2)=CN=N1

Additional information on 1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)-

1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)- (CAS No. 1888759-80-5)

The compound 1H-1,2,3-Triazole, 5-(4-fluorophenyl)-1-(3-pyrrolidinyl)- (CAS No. 1888759-80-5) is a heterocyclic organic compound with a triazole ring system. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields such as pharmaceuticals, materials science, and sensor technology. The triazole moiety is known for its stability and reactivity, making it a valuable component in the synthesis of advanced materials and bioactive molecules.

The structure of 1H-1,2,3-Triazole is characterized by a five-membered ring containing three nitrogen atoms. The substituents on the triazole ring play a crucial role in determining its chemical behavior and reactivity. In this compound, the 4-fluorophenyl group attached at position 5 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the 3-pyrrolidinyl group at position 1 adds flexibility and potential for further functionalization.

Recent studies have explored the synthesis of this compound through various methods, including click chemistry approaches and multi-step synthetic strategies. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency and selectivity. Researchers have also investigated the optimization of reaction conditions to enhance yield and purity.

In terms of applications, 1H-1,2,3-Triazole has shown promise in the development of novel materials with tailored properties. For instance, its ability to form robust covalent bonds makes it an ideal candidate for cross-linking polymers and creating stimuli-responsive materials. Furthermore, its fluorescent properties have been exploited in the design of sensors for detecting specific analytes in complex environments.

The pharmacological properties of this compound have also been a focus of recent research. Studies have demonstrated that 1H-1,2,3-Triazole derivatives exhibit potential anti-inflammatory and antioxidant activities. These findings suggest that the compound could serve as a lead molecule for drug discovery efforts targeting chronic inflammatory diseases and oxidative stress-related conditions.

From a toxicological perspective, preliminary studies indicate that 1H-1,2,3-Triazole exhibits low toxicity at concentrations relevant to its intended applications. However, further investigations are required to fully understand its long-term effects on human health and the environment.

In conclusion, 1H-1,2,3-Triazole (CAS No. 1888759-80-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for researchers aiming to develop innovative solutions in materials science and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing modern science and technology.